Cas no 1173788-58-3 (2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronate ester derivative featuring a dodecyl-substituted thiophene moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of conjugated polymers and organic electronic materials. The long dodecyl chain enhances solubility in organic solvents, facilitating processing in solution-phase reactions. The tetramethyl dioxaborolane group provides stability and reactivity, making it suitable for controlled polymerization and functionalization. Its structural design ensures compatibility with various aryl halides, offering versatility in constructing complex organic frameworks. This compound is particularly valuable in materials science for developing advanced optoelectronic devices, such as organic semiconductors and photovoltaic materials.

2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1173788-58-3 structure

Product Name:2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1173788-58-3

MF:C₂₂H₃₉BO₂S

MW:378.4199

MDL:MFCD22124727

CID:2184110

PubChem ID:253660142

Update Time:2025-05-28

2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4-Dodecyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- 2-(4-Dodecyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Dodecyl-2-thiopheneboronic Acid Pinacol Ester
- 2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3-Dodecyl-5-thiopheneboronic acid pinacol ester
- AMTB509
- D4291
- SCHEMBL15072065
- T70122
- DB-263038
- 1173788-58-3
- MFCD22124727
- MDL： MFCD22124727
- Inchi： 1S/C22H39BO2S/c1-6-7-8-9-10-11-12-13-14-15-16-19-17-20(26-18-19)23-24-21(2,3)22(4,5)25-23/h17-18H,6-16H2,1-5H3
- InChI Key： KFTOUTPAXZWQLP-UHFFFAOYSA-N
- SMILES： S1C([H])=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 378.2763818g/mol
Monoisotopic Mass: 378.2763818g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 12
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7

Experimental Properties

Refractive Index: 1.4880-1.4920

2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B431928-10mg	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3		10mg	$ 50.00	2022-06-07
TRC	B431928-50mg	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3		50mg	$ 65.00	2022-06-07
TRC	B431928-100mg	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3		100mg	$ 80.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D866626-1g	4-Dodecyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1173788-58-3	≥98%	1g	601.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4291-5g	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3	98.0%(GC)	5g	￥2500.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4291-1g	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3	98.0%(GC)	1g	￥750.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4291-1G	4-Dodecyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1173788-58-3	>98.0%(GC)	1g	¥490.00	2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4291-5G	4-Dodecyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1173788-58-3	>98.0%(GC)	5g	¥1680.00	2024-04-18
Chemenu	CM205444-5g	2-(4-Dodecylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1173788-58-3	97%	5g	$415	2023-01-19
abcr	AB337103-1 g	3-Dodecyl-5-thiopheneboronic acid pinacol ester; .	1173788-58-3		1 g	€126.20	2023-07-19